Cas no 90585-32-3 (1,1-Dibromo-2-(2-methoxyphenyl)-1-ethene)
1,1-Dibromo-2-(2-methoxyphenyl)-1-ethene is a brominated aromatic compound featuring a dibromoethene moiety attached to a 2-methoxyphenyl group. This compound is of interest in synthetic organic chemistry due to its utility as a versatile intermediate in the preparation of more complex molecules. The presence of two bromine atoms on the ethene group enhances its reactivity, making it suitable for cross-coupling reactions, nucleophilic substitutions, and other transformations. The methoxy substituent on the phenyl ring can influence electronic properties, facilitating selective functionalization. Its stability under standard conditions and well-defined reactivity profile make it valuable for research in pharmaceuticals, agrochemicals, and materials science. The compound is typically handled under inert conditions to prevent degradation.
90585-32-3 structure
Product Name:1,1-Dibromo-2-(2-methoxyphenyl)-1-ethene
CAS No:90585-32-3
MF:C13H16O2
MW:204.264944076538
CID:1951226
PubChem ID:73010805
Update Time:2025-07-02
1,1-Dibromo-2-(2-methoxyphenyl)-1-ethene Chemical and Physical Properties
Names and Identifiers
-
- 1-(2-methoxyphenyl)-1-hexyn-3-ol
- 1-(2,2-Dibromovinyl)-2-methoxybenzene
- 1,1-dibromo-2-(4-trifluoromethylphenyl)ethene
- 2-(o-methoxyphenyl)-1,1-dibromoethene
- 1-(2,2-dibromovinyl)-4-trifluoromethylbenzene
- 2,2-dibromo-1-(2-methoxyphenyl)ethene
- 1,1-dibromo-2-(2-methoxyphenyl)ethene
- 1-(2-anisyl)-2,2-dibromoethylene
- 1,1-Dibromo-2-(o-methoxyphenyl)ethene
- 1,1-dibromo-2-(4-trifluoromethylphenyl)ethane
- 1-(2,2-dibromovinyl)-4-(trifluoromethyl)benzene
- ACMC-20mu28
- Benzene, 1-(2,2-dibromoethenyl)-4-(trifluoromethyl)-
- 1-(2,2-dibromovinyl)-4-(triuoromethyl)benzene
- CTK0C0985
- AGN-PC-00PJXD
- Benzene,1-(2,2-dibromoethenyl)-4-(trifluoromethyl)
- 1-(2-METHOXYPHENYL)HEX-1-YN-3-OL
- 90585-32-3
- 1-Hexyn-3-ol,1-(2-Methoxyphenyl)-
- 1,1-Dibromo-2-(2-methoxyphenyl)-1-ethene
-
- Inchi: 1S/C13H16O2/c1-3-6-12(14)10-9-11-7-4-5-8-13(11)15-2/h4-5,7-8,12,14H,3,6H2,1-2H3
- InChI Key: DZCMHFQWBKKIIK-UHFFFAOYSA-N
- SMILES: OC(C#CC1C=CC=CC=1OC)CCC
Computed Properties
- Exact Mass: 204.11500
- Monoisotopic Mass: 204.115029749Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 235
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 29.5Ų
Experimental Properties
- Density: 1.779±0.06 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 303.2±27.0 ºC (760 Torr),
- Flash Point: 121.9±22.2 ºC,
- Solubility: Very slightly soluble (0.18 g/l) (25 º C),
- PSA: 29.46000
- LogP: 2.20770
1,1-Dibromo-2-(2-methoxyphenyl)-1-ethene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D178525-500mg |
1,1-Dibromo-2-(2-methoxyphenyl)-1-ethene |
90585-32-3 | 500mg |
$ 350.00 | 2022-06-05 | ||
| TRC | D178525-1000mg |
1,1-Dibromo-2-(2-methoxyphenyl)-1-ethene |
90585-32-3 | 1g |
$ 575.00 | 2022-06-05 | ||
| TRC | D178525-2500mg |
1,1-Dibromo-2-(2-methoxyphenyl)-1-ethene |
90585-32-3 | 2500mg |
$ 1145.00 | 2022-06-05 |
1,1-Dibromo-2-(2-methoxyphenyl)-1-ethene Related Literature
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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